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For researchers and scientists in Teresina, adhering to proper chemical and biomedical waste
disposal procedures is critical for ensuring laboratory safety and environmental protection.
While specific municipal or state-level procedural manuals for laboratory waste were not
publicly available, the management of such hazardous materials is governed by national
regulations. This guide provides essential safety and logistical information based on Brazilian
national standards and local resources.

Immediate Safety and Logistical Information

Emergency Contacts: In case of a chemical spill or exposure, immediately contact the local
emergency services. Ensure that your laboratory has a clearly posted emergency plan,
including contact information for the nearest hospital and the institutional safety officer.

Certified Waste Management Services: The primary logistical step for proper disposal is to
contract a certified hazardous waste management company. These companies are equipped to
handle the collection, transportation, treatment, and final disposal of chemical and biomedical
waste in compliance with regulations.
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Company Contact Information Services Offered

Coleta e transporte de
residuos perigosos (Collection
and transport of hazardous
waste), Gerenciamento de
) ) o Residuos (Waste
Serving Teresina, Piaui.
] ] Management), Tratamento e
) ] Contact via WhatsApp, e-mail, ] L )
Sagri Ambiental ) ) ) disposicao final de residuos
or phone is available on their

. (Treatment and final disposal
website.[1][2]

of waste).[3][4] They also
assist in creating a Plano de
Gerenciamento de Residuos
de Servicos de Saude
(PGRSS)[5].

Coleta, remocéo e destino final
Contact information, including de residuos (Collection,
. . phone numbers and email removal, and final destination
SOMAR Soluc¢des Ecologicas ] ) ) ] ) )
addresses, is available on their ~ of waste), including chemical
website.[6] and health service waste

(Grupos A, B, e E).[6]

It is the responsibility of the waste generator to ensure that the contracted company is fully
licensed by the relevant environmental authorities.

Waste Classification and Segregation

Proper segregation of waste at the source is a fundamental step in safe disposal. Waste should
be classified according to Brazilian regulations, primarily ANVISA RDC No. 222/2018 and
CONAMA Resolution No. 358/2005, which categorize health service waste into the following
groups:
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Waste Group

Description

Examples

Infectious Waste: Potentially

Cultures, stocks of

microorganisms, waste from

Group A o : o

contains biological agents. patients in isolation, used

sharps.

Chemical Waste: Contains

G B chemicals that may present a Reagents, solvents, expired or
roup _ _ _

risk to public health or the unused chemicals.

environment.

Radionuclide Waste: Contains

radionuclides in quantities ]

) o B Waste from radiotherapy or
Group C exceeding the limits specified o
) nuclear medicine.

by the National Nuclear

Energy Commission (CNEN).

Common Waste: Does not

] ] ] Paper, cardboard, non-
Group D present a biological, chemical, ) )
] ] i contaminated plastics.

or radiological risk.

Sharps Waste: Items that can )
Group E Needles, scalpels, glass slides.

cause cuts or punctures.

Experimental Protocols for Waste Management

General Chemical Waste Disposal Workflow:

The following diagram illustrates a typical workflow for the management of chemical waste in a

laboratory setting.
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General Chemical Waste Disposal Workflow
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:
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:

Containerization
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:

Temporary Storage
(Designated, secure area)

Contact Certified Waste

Management Company
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Collection and Transportation

Treatment and Final Disposal
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Caption: A step-by-step process for safely managing chemical waste from generation to final
disposal.
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Decision Tree for Waste Segregation:

This diagram provides a logical flow for segregating different types of laboratory waste.

Decision Tree for Waste Segregation

Is the waste
biologically contaminated?

es [0}

Is it a sharp? Does it contain
b hazardous chemicals?

Group E
(Sharps Container)

Group A Group B Group D
(Infectious Waste) (Chemical Waste) (Common Waste)

Click to download full resolution via product page

Caption: A decision-making tool for the correct segregation of laboratory waste at the point of
generation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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